Cas no 63628-26-2 ((R)-(-)-2-Methoxy-2-(1-naphthyl)propionic Acid)

(R)-(-)-2-Methoxy-2-(1-naphthyl)propionic Acid is a chiral carboxylic acid derivative widely employed as a resolving agent and chiral auxiliary in asymmetric synthesis. Its naphthyl moiety and methoxy-substituted stereocenter confer high enantioselectivity, making it valuable for the separation of racemic mixtures and the preparation of enantiomerically pure compounds. The rigid naphthalene ring enhances steric differentiation, improving diastereomeric interactions in derivatization reactions. This compound is particularly useful in pharmaceutical and fine chemical research, where precise chirality control is critical. Its stability under standard conditions and compatibility with common organic solvents further contribute to its utility in synthetic applications.
(R)-(-)-2-Methoxy-2-(1-naphthyl)propionic Acid structure
63628-26-2 structure
Product Name:(R)-(-)-2-Methoxy-2-(1-naphthyl)propionic Acid
CAS No:63628-26-2
MF:C14H14O3
MW:230.259164333344
MDL:MFCD03093633
CID:502956
PubChem ID:87573321
Update Time:2025-10-28

(R)-(-)-2-Methoxy-2-(1-naphthyl)propionic Acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Methoxy-2-(naphthalen-1-yl)propanoic acid
    • (2R)-2-methoxy-2-naphthalen-1-ylpropanoic acid
    • (R)-(-)-2-METHOXY-2-(1-NAPHTHYL)PROPIONIC ACID
    • (R)-(-)-alpha-Methoxy-alpha-methyl-1-naphthaleneacetic Acid
    • 1-Naphthaleneaceticacid, a-methoxy-a-methyl-, (aR)-
    • (R)-2-methoxy-2(1-naphthyl)propanoic acid
    • (R)-2-methoxy-2-(1-naphthyl)propionoic acid
    • alphaMnp (-)-(R)-form [MI]
    • Harada's reagent
    • UNII-56R63RTD4C
    • (R)-(-)-α-Methoxy-α-methyl-1-naphthaleneacetic Acid
    • (R)-(-)-M α NP Acid
    • 56R63RTD4C
    • (R)-2-Methoxy-2-naphthalen-1-yl-propionic acid
    • (2R)-2-Methoxy-2-(naphthalen-1-yl)propanoic acid
    • R-(-)-2-Methoxy-2-(1-naphthyl)propanoic acid
    • 2-Methoxy-2-(1-naphthyl)propionic acid, (-)-
    • 1-
    • 1-Naphthaleneaceticacid,a-methoxy-a-methyl-,(ar)-
    • .ALPHA.MNP (-)-(R)-FORM [MI]
    • MFCD03093633
    • SCHEMBL6120771
    • SB38061
    • (R)-2-Methoxy-2-(naphthalen-1-yl)propanoicacid
    • (2R)-2-Methoxy-2-(1-naphthyl)propanoic acid
    • 1-NAPHTHALENEACETIC ACID, .ALPHA.-METHOXY-.ALPHA.-METHYL- (.ALPHA.R)-
    • 1-Naphthaleneacetic acid, alpha-methoxy-alpha-methyl- (alphaR)-
    • AKOS015850979
    • Q27261424
    • AS-67087
    • (R)-2-mMethoxy-2-(naphthalen-1-yl)propanoic acid
    • AMY19785
    • CS-0022219
    • (R)-2-Methoxy-2-(1-naphthyl)propionic Acid
    • DTXSID90433409
    • (-)-2-methoxy-2-(1-naphthyl)propionic acid
    • M1366
    • A868085
    • AKOS016006463
    • 63628-26-2
    • YVWMPILNFZOQSZ-CQSZACIVSA-N
    • DB-023452
    • (R)-(-)-2-Methoxy-2-(1-naphthyl)propionic Acid
    • MDL： MFCD03093633
    • Inchi： 1S/C14H14O3/c1-14(17-2,13(15)16)12-9-5-7-10-6-3-4-8-11(10)12/h3-9H,1-2H3,(H,15,16)/t14-/m1/s1
    • InChI Key： YVWMPILNFZOQSZ-CQSZACIVSA-N
    • SMILES： O(C)[C@](C(=O)O)(C)C1C=CC=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 230.09400
  • Monoisotopic Mass: 230.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: White light yellow crystal powder
  • Density: 1.204±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 107.0 to 112.0 deg-C
  • Boiling Point: 403.571°C at 760 mmHg
  • Flash Point: 154.388°C
  • Refractive Index: -100 ° (C=1, MeOH)
  • Solubility: Very slightly soluble (0.3 g/l) (25 º C),
  • PSA: 46.53000
  • LogP: 2.78600
  • Merck: 6224
  • Specific Rotation: D13 -106.3° (c = 0.16 in CHCl3); D13 -128.8° (c = 0.10 in methanol)
  • Solubility: 。

(R)-(-)-2-Methoxy-2-(1-naphthyl)propionic Acid Security Information

(R)-(-)-2-Methoxy-2-(1-naphthyl)propionic Acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(R)-(-)-2-Methoxy-2-(1-naphthyl)propionic Acid Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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Alichem
A219005834-250mg
(R)-2-Methoxy-2-(naphthalen-1-yl)propanoic acid
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Alichem
A219005834-1g
(R)-2-Methoxy-2-(naphthalen-1-yl)propanoic acid
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Alichem
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